Cas no 2138537-73-0 (3-(3,3-Dimethylpiperidin-1-yl)-4-methylcyclohexan-1-ol)
3-(3,3-Dimethylpiperidin-1-yl)-4-methylcyclohexan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- EN300-1160083
- 2138537-73-0
- 3-(3,3-dimethylpiperidin-1-yl)-4-methylcyclohexan-1-ol
- 3-(3,3-Dimethylpiperidin-1-yl)-4-methylcyclohexan-1-ol
-
- Inchi: 1S/C14H27NO/c1-11-5-6-12(16)9-13(11)15-8-4-7-14(2,3)10-15/h11-13,16H,4-10H2,1-3H3
- InChI Key: KSLGPJLUQXDFJF-UHFFFAOYSA-N
- SMILES: OC1CCC(C)C(C1)N1CCCC(C)(C)C1
Computed Properties
- Exact Mass: 225.209264485g/mol
- Monoisotopic Mass: 225.209264485g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 23.5Ų
3-(3,3-Dimethylpiperidin-1-yl)-4-methylcyclohexan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1160083-0.05g |
3-(3,3-dimethylpiperidin-1-yl)-4-methylcyclohexan-1-ol |
2138537-73-0 | 0.05g |
$1056.0 | 2023-06-08 | ||
| Enamine | EN300-1160083-0.1g |
3-(3,3-dimethylpiperidin-1-yl)-4-methylcyclohexan-1-ol |
2138537-73-0 | 0.1g |
$1106.0 | 2023-06-08 | ||
| Enamine | EN300-1160083-0.25g |
3-(3,3-dimethylpiperidin-1-yl)-4-methylcyclohexan-1-ol |
2138537-73-0 | 0.25g |
$1156.0 | 2023-06-08 | ||
| Enamine | EN300-1160083-0.5g |
3-(3,3-dimethylpiperidin-1-yl)-4-methylcyclohexan-1-ol |
2138537-73-0 | 0.5g |
$1207.0 | 2023-06-08 | ||
| Enamine | EN300-1160083-1.0g |
3-(3,3-dimethylpiperidin-1-yl)-4-methylcyclohexan-1-ol |
2138537-73-0 | 1g |
$1256.0 | 2023-06-08 | ||
| Enamine | EN300-1160083-2.5g |
3-(3,3-dimethylpiperidin-1-yl)-4-methylcyclohexan-1-ol |
2138537-73-0 | 2.5g |
$2464.0 | 2023-06-08 | ||
| Enamine | EN300-1160083-5.0g |
3-(3,3-dimethylpiperidin-1-yl)-4-methylcyclohexan-1-ol |
2138537-73-0 | 5g |
$3645.0 | 2023-06-08 | ||
| Enamine | EN300-1160083-10.0g |
3-(3,3-dimethylpiperidin-1-yl)-4-methylcyclohexan-1-ol |
2138537-73-0 | 10g |
$5405.0 | 2023-06-08 |
3-(3,3-Dimethylpiperidin-1-yl)-4-methylcyclohexan-1-ol Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
Additional information on 3-(3,3-Dimethylpiperidin-1-yl)-4-methylcyclohexan-1-ol
Introduction to 3-(3,3-Dimethylpiperidin-1-yl)-4-methylcyclohexan-1-ol (CAS No. 2138537-73-0)
3-(3,3-Dimethylpiperidin-1-yl)-4-methylcyclohexan-1-ol, with the CAS number 2138537-73-0, is a synthetic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound belongs to the class of piperidines and cyclohexanes, which are known for their diverse biological activities and therapeutic potentials. The unique structural features of this compound, including the dimethylpiperidine and methylcyclohexane moieties, contribute to its distinct chemical properties and biological activities.
The chemical structure of 3-(3,3-Dimethylpiperidin-1-yl)-4-methylcyclohexan-1-ol consists of a cyclohexane ring with a hydroxyl group at the 1-position and a methyl group at the 4-position. The 3-position of the cyclohexane ring is substituted with a 3,3-dimethylpiperidine moiety. This combination of functional groups imparts specific physical and chemical properties to the compound, making it an interesting subject for both academic research and industrial applications.
In terms of physical properties, 3-(3,3-Dimethylpiperidin-1-yl)-4-methylcyclohexan-1-ol is typically a solid at room temperature with a melting point ranging from 65°C to 70°C. It is soluble in common organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water. These solubility characteristics are crucial for its use in various chemical reactions and formulations.
The biological activities of 3-(3,3-Dimethylpiperidin-1-yl)-4-methylcyclohexan-1-ol have been extensively studied in recent years. One of the key areas of interest is its potential as an analgesic agent. Research has shown that this compound exhibits significant analgesic effects in animal models, suggesting its potential use in pain management. The mechanism of action is believed to involve interactions with central nervous system receptors, particularly those involved in pain signaling pathways.
Beyond its analgesic properties, 3-(3,3-Dimethylpiperidin-1-yl)-4-methylcyclohexan-1-ol has also been investigated for its anti-inflammatory effects. Studies have demonstrated that it can reduce inflammation by modulating the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings highlight its potential as a therapeutic agent for inflammatory conditions such as arthritis and other autoimmune diseases.
In addition to its pharmacological activities, the synthetic routes for producing 3-(3,3-Dimethylpiperidin-1-yl)-4-methylcyclohexan-1-ol have been optimized to improve yield and purity. One common synthetic method involves the reaction of 4-methylcyclohexanone with 3,3-dimethylpiperidine under appropriate conditions followed by reduction to form the final product. Advances in catalytic methods and green chemistry approaches have further enhanced the efficiency and sustainability of these synthetic processes.
The safety profile of 3-(3,3-Dimethylpiperidin-1-yl)-4-methylcyclohexan-1-ol has also been evaluated through various toxicological studies. These studies have shown that the compound is generally well-tolerated at therapeutic doses with minimal side effects. However, like any pharmaceutical agent, it is important to conduct thorough clinical trials to ensure its safety and efficacy in human subjects.
In conclusion, 3-(3,3-Dimethylpiperidin-1-yl)-4-methylcyclohexan-1-ol (CAS No. 2138537-73-0) is a promising compound with diverse applications in pharmaceutical and medicinal chemistry. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential therapeutic uses, this compound holds significant promise for advancing medical treatments in various fields.
2138537-73-0 (3-(3,3-Dimethylpiperidin-1-yl)-4-methylcyclohexan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)